Cas no 1353982-96-3 (4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile)

• Product Name: 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile
• CAS No: 1353982-96-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 2162628
• Update Time: 2025-10-18

4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile
• 4-(((2-Aminoethyl)(isopropyl)amino)methyl)benzonitrile
• AM94573
• 4-{[(2-aminoethyl)isopropylamino]methyl}-benzonitrile

• Inchi： 1S/C13H19N3/c1-11(2)16(8-7-14)10-13-5-3-12(9-15)4-6-13/h3-6,11H,7-8,10,14H2,1-2H3
• InChI Key： XOQYWGNDUKIRBE-UHFFFAOYSA-N
• SMILES： N(CCN)(CC1C=CC(C#N)=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Topological Polar Surface Area: 53

Additional information on 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile

4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile: A Comprehensive Overview

4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile (CAS No. 1353982-96-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AIEMA, is a derivative of benzonitrile and features a unique structure with an aminoethyl and isopropylamino moiety attached to a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile is characterized by its aromatic benzene ring, a cyano group (-CN), and an aminoalkyl chain. The presence of the cyano group confers high reactivity and stability, while the aminoalkyl chain provides opportunities for further functionalization and conjugation. This structural diversity allows the compound to interact with a wide range of biological targets, including receptors, enzymes, and ion channels.

In recent years, 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for the serotonin transporter (SERT). Research has shown that this compound can modulate SERT activity, which is crucial for regulating serotonin levels in the brain. Serotonin is a neurotransmitter involved in various physiological processes, including mood regulation, sleep, and appetite. By modulating SERT activity, 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile may have potential applications in treating psychiatric disorders such as depression and anxiety.

Beyond its interaction with SERT, 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to mitigate these pathological processes makes 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile a promising candidate for developing neuroprotective therapies.

In addition to its therapeutic potential, 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile has been explored for its use in imaging studies. The compound can be labeled with radioactive isotopes or fluorescent tags to create imaging agents that can visualize specific biological processes in vivo. This application is particularly valuable in preclinical research for understanding disease mechanisms and evaluating the efficacy of novel treatments.

The synthesis of 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile involves several well-established chemical reactions. One common approach is to start with 4-cyanobenzaldehyde and react it with N-(2-aminoethyl)isopropylamine under appropriate conditions to form the desired product. The reaction conditions, such as temperature, solvent, and catalysts, can be optimized to achieve high yields and purity. The synthesized compound can then be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure.

The safety profile of 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile has also been evaluated in various studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, like any new chemical entity, it is essential to conduct comprehensive safety studies to ensure its long-term safety and efficacy.

In conclusion, 4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-benzonitrile (CAS No. 1353982-96-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing treatments for psychiatric disorders, neurodegenerative diseases, and other medical conditions. Ongoing research continues to uncover new applications and optimize its properties for clinical use.